N-(1-cyano-1,2-dimethylpropyl)-2-[(diphenylmethyl)amino]acetamide

• IUPAC Name: 2-(benzhydrylamino)-N-(2-cyano-3-methylbutan-2-yl)acetamide
• InChI: InChI=1S/C21H25N3O/c1-16(2)21(3,15-22)24-19(25)14-23-20(17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-13,16,20,23H,14H2,1-3H3,(H,24,25)
• InChI Key: UEASDLNNHLROFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CNC(C1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C21H25N3O
• Molecular Weight: 335.4 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-[(diphenylmethyl)amino]acetamide, also known as DPA-714, is a chemical compound that has been widely studied for its potential applications in scientific research. DPA-714 belongs to a class of compounds known as translocator protein ligands, which have been shown to modulate the activity of the translocator protein (TSPO) in the brain and other organs. TSPO is a protein that is involved in a variety of physiological processes, including the regulation of inflammation, oxidative stress, and cell death.

Mechanism of Action

The mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-[(diphenylmethyl)amino]acetamide is based on its ability to bind selectively to TSPO. TSPO is a transmembrane protein that is located in the outer mitochondrial membrane and is involved in a variety of physiological processes, including the regulation of cholesterol transport, apoptosis, and mitochondrial function. TSPO is also overexpressed in activated microglia and astrocytes in the brain, which are involved in neuroinflammation. By binding to TSPO, this compound can modulate the activity of these cells and potentially reduce inflammation in the brain.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, particularly in the brain. This compound has been shown to reduce neuroinflammation and oxidative stress in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. This compound has also been shown to improve cognitive function in animal models of traumatic brain injury and stroke. Additionally, this compound has been shown to have anti-tumor effects in certain types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-cyano-1,2-dimethylpropyl)-2-[(diphenylmethyl)amino]acetamide in lab experiments is its selectivity for TSPO, which allows for specific targeting of activated microglia and astrocytes in the brain. This makes this compound a useful tool for imaging and quantifying neuroinflammation in vivo. However, one limitation of using this compound is its relatively low affinity for TSPO compared to other ligands, which can limit its sensitivity in certain applications.

Future Directions

There are several future directions for research on N-(1-cyano-1,2-dimethylpropyl)-2-[(diphenylmethyl)amino]acetamide. One area of focus is the development of more potent and selective TSPO ligands that can improve the sensitivity and specificity of neuroimaging techniques. Another area of focus is the exploration of the potential therapeutic applications of this compound in neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Additionally, there is a need for further research on the biochemical and physiological effects of this compound in different animal models and cell types.

Synthesis Methods

N-(1-cyano-1,2-dimethylpropyl)-2-[(diphenylmethyl)amino]acetamide can be synthesized using a variety of methods, including the reaction of 2-[(diphenylmethyl)amino]acetic acid with 1-cyano-1,2-dimethylpropylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product can be purified using standard chromatographic techniques, such as column chromatography or HPLC.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-[(diphenylmethyl)amino]acetamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroimaging. This compound has been shown to bind selectively to TSPO, which is overexpressed in activated microglia and astrocytes in the brain. This makes this compound a useful tool for imaging and quantifying neuroinflammation in vivo, which has been implicated in a variety of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.